Cas no 1893412-79-7 (O-1-(5-methylfuran-2-yl)ethylhydroxylamine)

• Product Name: O-1-(5-methylfuran-2-yl)ethylhydroxylamine
• CAS No: 1893412-79-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6564204
• PubChem ID: 117104825
• Update Time: 2025-11-06

O-1-(5-methylfuran-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-methylfuran-2-yl)ethylhydroxylamine
• 1893412-79-7
• O-[1-(5-methylfuran-2-yl)ethyl]hydroxylamine
• EN300-1817948

• Inchi： 1S/C7H11NO2/c1-5-3-4-7(9-5)6(2)10-8/h3-4,6H,8H2,1-2H3
• InChI Key： FDXITMFHEOPXQL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C)ON

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.4Ų

Additional information on O-1-(5-methylfuran-2-yl)ethylhydroxylamine

Research Brief on O-1-(5-methylfuran-2-yl)ethylhydroxylamine (CAS: 1893412-79-7): Recent Advances and Applications

O-1-(5-methylfuran-2-yl)ethylhydroxylamine (CAS: 1893412-79-7) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic hydroxylamine derivative, featuring a 5-methylfuran moiety, has demonstrated unique reactivity patterns and potential pharmacological applications. Recent studies have focused on its role as a versatile building block for the synthesis of bioactive molecules and its direct biological activities.

Structural analysis reveals that the compound's reactivity stems from the nucleophilic hydroxylamine group adjacent to the electron-rich furan ring system. The 5-methyl substitution on the furan ring enhances both the stability and lipophilicity of the molecule, making it particularly suitable for drug discovery applications. Density functional theory (DFT) calculations published in 2023 have provided detailed insights into its conformational preferences and electronic properties.

In synthetic chemistry applications, researchers at several institutions have employed 1893412-79-7 as a key intermediate in the preparation of novel hydroxamic acid derivatives. A 2024 study in the Journal of Medicinal Chemistry demonstrated its effective use in constructing histone deacetylase (HDAC) inhibitors with improved pharmacokinetic profiles. The compound's ability to serve as both a nitrogen and oxygen donor in metal coordination complexes has also been explored for catalytic applications.

From a biological perspective, preliminary in vitro studies have shown that O-1-(5-methylfuran-2-yl)ethylhydroxylamine exhibits moderate inhibitory activity against certain enzymes in the arachidonic acid pathway, suggesting potential anti-inflammatory applications. However, researchers caution that further structure-activity relationship studies are needed to optimize its potency and selectivity.

The compound's metabolic stability has been investigated using human liver microsome assays, revealing a half-life of approximately 45 minutes. This relatively short metabolic stability presents both challenges and opportunities for medicinal chemistry optimization. Recent patent applications have disclosed various prodrug strategies to address this limitation while maintaining the compound's beneficial properties.

Looking forward, the unique chemical properties of 1893412-79-7 continue to inspire innovative applications across multiple domains of chemical biology. Current research directions include its incorporation into PROTAC molecules, development as a radical trap in antioxidant therapies, and exploration as a nitroxide precursor. The compound's versatility ensures it will remain an important tool in medicinal chemistry for the foreseeable future.